ethyl 3-[4-(2-methoxyphenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate

• IUPAC Name: ethyl 4-[3-[4-(2-methoxyphenyl)piperazin-1-yl]piperidin-1-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C24H38N4O3/c1-3-31-24(29)27-13-10-20(11-14-27)28-12-6-7-21(19-28)25-15-17-26(18-16-25)22-8-4-5-9-23(22)30-2/h4-5,8-9,20-21H,3,6-7,10-19H2,1-2H3
• InChI Key: MMJNFGBDIGEEEV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)N2CCCC(C2)N3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C24H38N4O3
• Molecular Weight: 430.6 g/mol

Description

Ethyl 3-[4-(2-methoxyphenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate, also known as EMBP, is a chemical compound that has gained significant interest among researchers due to its potential use in various scientific applications.

Mechanism of Action

Ethyl 3-[4-(2-methoxyphenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate acts as a partial agonist at the dopamine D3 receptor, meaning it activates the receptor but to a lesser extent than a full agonist. This results in a moderate increase in dopamine release, which can help alleviate symptoms of neurological disorders. This compound also acts as an antagonist at the serotonin 5-HT1A receptor, meaning it blocks the receptor and reduces its activity, which can help alleviate symptoms of anxiety and depression.
Biochemical and Physiological Effects:
This compound has been shown to increase dopamine release in the prefrontal cortex and nucleus accumbens, two regions of the brain involved in reward and motivation. It has also been shown to decrease anxiety-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

Ethyl 3-[4-(2-methoxyphenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate has a high affinity for the dopamine D3 receptor, making it a useful tool for studying the role of this receptor in neurological disorders. However, this compound has a relatively low potency compared to other dopamine D3 receptor ligands, which may limit its use in certain experiments.

Future Directions

Further research is needed to fully understand the potential of ethyl 3-[4-(2-methoxyphenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate as a therapeutic agent for neurological disorders. Future studies could focus on optimizing the synthesis method of this compound to increase its potency and selectivity for the dopamine D3 receptor. Additionally, studies could investigate the effects of this compound on other neurotransmitter systems and its potential use in combination with other drugs for the treatment of neurological disorders.

Scientific Research Applications

Ethyl 3-[4-(2-methoxyphenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate has been studied for its potential use as a ligand for the dopamine D3 receptor, which is involved in various neurological disorders such as schizophrenia and drug addiction. This compound has also been shown to have an affinity for the serotonin 5-HT1A receptor, which is involved in anxiety and depression.